methyl 4-(N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)sulfamoyl)benzoate
Description
Scientific Research Applications
Medicinal Chemistry
Thiophene and its derivatives, including the compound , have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Corrosion Inhibitors
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . They can be used to protect metal surfaces from corrosion, which is a significant issue in many industries.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . Organic semiconductors are used in a variety of electronic devices, including organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and solar cells .
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . OLEDs are used in a variety of applications, including display screens for televisions, computer monitors, and handheld devices like mobile phones and PDAs .
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives also play a significant role in the development of organic field-effect transistors (OFETs) . OFETs are used in a variety of electronic devices, including sensors, memory devices, and integrated circuits .
Anti-Cancer Drugs
Thiophene derivatives exhibit many pharmacological properties such as anticancer . They can be used in the development of new anticancer drugs, offering potential benefits in the treatment of various types of cancer .
Anti-Inflammatory Drugs
Thiophene derivatives also show anti-inflammatory properties . They can be used in the development of new anti-inflammatory drugs, which could be beneficial in the treatment of various inflammatory diseases .
Antimicrobial Drugs
Thiophene derivatives have antimicrobial properties . They can be used in the development of new antimicrobial drugs, which could be beneficial in the treatment of various microbial infections .
properties
IUPAC Name |
methyl 4-[(4-thiophen-3-yloxan-4-yl)methylsulfamoyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO5S2/c1-23-17(20)14-2-4-16(5-3-14)26(21,22)19-13-18(7-9-24-10-8-18)15-6-11-25-12-15/h2-6,11-12,19H,7-10,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUOQCEGKXZSMSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)S(=O)(=O)NCC2(CCOCC2)C3=CSC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO5S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4-(N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)sulfamoyl)benzoate | |
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